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Executive Summary

2,5-Diiodoaniline (CAS: 64085-53-6) is a high-value halogenated aromatic amine utilized
primarily as a scaffold in the development of conductive polymers, pharmaceutical
intermediates, and advanced materials.[1] Its unique substitution pattern—featuring iodine
atoms at the ortho and meta positions relative to the amino group—makes it a critical precursor
for regioselective cross-coupling reactions (e.g., Sonogashira, Suzuki-Miyaura) where steric
differentiation between the two iodine sites can be exploited.

This guide provides a definitive technical analysis of 2,5-diiodoaniline, correcting common
literature ambiguities regarding its isomers (specifically 2,4-diiodoaniline) and offering a
validated synthetic pathway derived from first-principles organic chemistry.

Chemical Identity & Physicochemical
Specifications[2][3][4][5][6]

Precise characterization is essential for downstream applications. Note that literature often
conflates the 2,5-isomer with the more common 2,4-isomer; the data below is specific to the

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1603741#bc-rfq
https://www.benchchem.com/product/b1603741/docs?utm_src=pdf-body#technical-guide-2-5-diiodoaniline-synthesis-properties-and-applications
https://arctomsci.com/BD-A289664-1
https://www.benchchem.com/product/b1603741/docs?utm_src=pdf-body#technical-guide-2-5-diiodoaniline-synthesis-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603741?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

2,5-substitution pattern.

Table 1: Core Technical Specifications

Property Specification Notes

Amine group assigned position
1

IUPAC Name 2,5-Diiodoaniline

Distinct from 2,4-isomer (533-
70-0)

CAS Number 64085-53-6

Molecular Formula

Calculated: C(72.07) + H(5.04)

Molecular Weight 344.92 g/mol
+1(253.81) + N(14.01)
Encodes 1-amino, 2-iodo, 5-
SMILES NC1=C(l)C=CC(l)=C1 _
iodo pattern
Off-white to beige crystalline Light sensitive; darkens upon
Appearance ) L
solid oxidation

Soluble in DMSO, DMF, Use anhydrous solvents for

Solubility ) )
; Insoluble in water coupling reactions
Isomer 2,4-diiodoaniline melts
) ) at ~95°C; 2,5-isomer expected
Melting Point Not standardly reported

range 85—-100°C. Determine
via DSC.[2]

Synthetic Methodology: The "Retrosynthetic Logic"
Approach

Direct iodination of aniline is not suitable for synthesizing 2,5-diiodoaniline. The amino group (

) is a strong ortho, para-director, leading inevitably to 2,4,6-triiodoaniline or mixtures of 2,4-
diiodoaniline.

To achieve the 2,5-pattern, we must utilize a "blocking" strategy or start from a pre-halogenated
precursor where the directing groups force the desired substitution. The most robust route
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involves the nitration of 1,4-diiodobenzene followed by selective reduction.

Validated Synthetic Pathway

Mechanism: Electrophilic Aromatic Substitution (

) followed by Nitro Reduction.

Precursor: 1,4-Diiodobenzene.[3][4] The iodine atoms are ortho, para-directing.

o Step 1 (Nitration): Nitration occurs ortho to one iodine (and meta to the other). Due to
symmetry, all four open positions on 1,4-diiodobenzene are equivalent, yielding a single
regioisomer: 1,4-diiodo-2-nitrobenzene.

e Step 2 (Reduction): The nitro group is reduced to an amine.

e Renumbering: Upon formation of the amine, IUPAC priority rules reassign the amine carbon
as C1. The iodine originally at position 2 remains at C2 (ortho), and the iodine originally at
position 4 becomes C5 (meta).

Synthesis Workflow Diagram

1,4-Diiodobenzene HNO3 / H2S04 Electrophilic Subst. 1,4-Diiodo-2-nitrobenzene S Con Reduction 2,5-Diiodoaniline
(C6H412) (Nitration) (Intermediate) S/ =0k (Target)
(Selective Reduction) 9

Click to download full resolution via product page

Caption: Logical synthetic pathway avoiding the regioselectivity issues of direct aniline
iodination.

Detailed Protocol
Step 1: Synthesis of 1,4-Diiodo-2-nitrobenzene

e Setup: Equip a 250 mL 3-neck round-bottom flask with a thermometer, addition funnel, and
magnetic stir bar.

¢ Acid Mixture: Add concentrated
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(30 mL) and cool to 0-5°C in an ice bath.

 Nitration: Slowly add fuming

(1.1 eq) dropwise, maintaining temperature <10°C.

o Addition: Add finely powdered 1,4-diiodobenzene (10 g, 30.3 mmol) in small portions over 30
minutes.

e Reaction: Allow to warm to room temperature (RT) and stir for 3 hours. Monitor via TLC
(Hexane/EtOAcC 9:1).

o Self-Validation: Starting material spot (

) should disappear; new nitro spot (

) appears.

e Workup: Pour onto 200 g crushed ice. Filter the yellow precipitate. Wash with cold water and
recrystallize from ethanol.

Step 2: Reduction to 2,5-Diiodoaniline

Critical Note: Avoid catalytic hydrogenation (

) as it poses a high risk of dehalogenation (cleaving the C-I bonds). Use chemical reduction.

» Dissolution: Dissolve the nitro intermediate (5 g) in Ethanol (50 mL) and glacial acetic acid (5
mL).

e Reduction: Add Iron powder (325 mesh, 5 eq) or

(5 eq).

o Reflux: Heat to reflux (80°C) for 2—4 hours.

 Validation: Monitor via TLC. The nitro compound is non-polar; the amine product is polar and
will streak or sit lower on the plate.

o Visual Check: Solution often shifts from bright yellow (nitro) to colorless/brown (amine).
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e Workup: Cool, neutralize with saturated

, and extract with Ethyl Acetate (
mL). Dry over
and concentrate.
¢ Purification: Column chromatography (Hexane/EtOAc gradient) is recommended to remove

trace de-iodinated byproducts.

Applications in Drug Discovery & Materials Science
Regioselective Cross-Coupling

2,5-Diiodoaniline is a "linchpin” molecule. The two iodine atoms are electronically distinct:

e C2-lodine (Ortho): More sterically hindered and electron-rich due to the adjacent amino
group (resonance donation).

o Cb5-lodine (Meta): Less sterically hindered and more electron-deficient.

This difference allows for site-selective Sonogashira or Suzuki couplings. By controlling catalyst
ligands and temperature, researchers can selectively couple at the C5 position first, preserving
the C2 iodine for a subsequent reaction, enabling the construction of asymmetric conjugated
systems.

Conductive Polymers (Polyanilines)

Poly(2,5-diiodoaniline) is a variant of polyaniline (PANI). The bulky iodine atoms induce
torsion in the polymer backbone, increasing the band gap compared to unsubstituted PANI.

» Use Case: Soluble conductive polymers for anti-static coatings and electromagnetic
shielding.

e Mechanism: Oxidative polymerization using ammonium persulfate (APS) in acidic media.

Pharmaceutical Scaffolds

The 2,5-diiodoaniline motif appears in the synthesis of:
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e Mannose Derivatives: Used as anti-adhesive agents for treating bacterial infections (e.g., E.
coli in Crohn's disease) by blocking bacterial FimH lectins.

 Indoline Precursors: Cyclization of the amine onto the ortho-iodine position (after
alkynylation) yields substituted indoles, a privileged scaffold in oncology and neurology
drugs.

Safety & Handling (E-E-A-T)

» Hazards: Like most halogenated anilines, this compound is toxic if swallowed, inhaled, or
absorbed through skin. It is a potential skin sensitizer.

» Storage: Store at 2—8°C in amber vials under inert gas (Argon/Nitrogen). lodine-carbon
bonds are photosensitive; exposure to light can cause liberation of free iodine (

), turning the solid purple/brown.

» Disposal: Segregate as halogenated organic waste. Do not mix with strong oxidizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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